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Compound of Interest

Compound Name: MEISi-2

Cat. No.: B15602027

Introduction

MEISi-2 is a potent and selective small molecule inhibitor of the Myeloid Ecotropic Viral
Integration Site 1 (MEIS) protein, a key regulator of hematopoietic stem cell (HSC) self-
renewal.[1][2][3] Accurate and consistent preparation of a MEISi-2 stock solution is critical for
reliable experimental results in various research applications, including studies on cardiac
injury, hematopoiesis, bone marrow transplantation, and cancer.[3] Dimethyl sulfoxide (DMSO)
is a common solvent for dissolving many organic molecules for in vitro studies due to its ability
to dissolve both polar and nonpolar compounds.[4][5][6] This document provides a detailed
protocol for the preparation, storage, and handling of a MEISIi-2 stock solution in DMSO.

Data Presentation: Physicochemical Properties of
MEISi-2

A summary of the key quantitative data for MEISi-2 is presented in the table below for easy
reference.
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Property Value References
CAS Number 2250156-71-7 [1][2]
Molecular Formula C1sH14N203 [1][2]
Molecular Weight 306.32 g/mol [1112][3]
Appearance Light yellow to yellow solid [3]

Purity >98% (HPLC) [1]

Solubility in DMSO 100 mg/mL (326.46 mM) [3]

Storage (Solid) -20°C for up to 3 years [3]

Experimental Protocols
Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves. When working with DMSO, it is
recommended to use butyl rubber, fluoroelastomer, or neoprene gloves, as nitrile gloves can
degrade upon prolonged contact.[4][7][8][9]

+ Handling DMSO: DMSO is a potent solvent that can readily penetrate the skin, carrying
dissolved substances with it.[7][8][9] Therefore, handle MEISi-2 and DMSO in a well-
ventilated area, preferably within a chemical fume hood. Avoid direct contact with skin and
eyes.

e Compound Handling: MEISi-2 is for research use only and not for human or veterinary use.
[1][2] The toxicological properties of MEISi-2 have not been fully elucidated. Handle with
care to avoid inhalation, ingestion, or skin contact.

Protocol for Preparing a 100 mM Stock Solution of
MEISi-2 in DMSO

This protocol describes the preparation of a 100 mM stock solution of MEISi-2 in anhydrous
DMSO.
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Materials:

MEISi-2 powder

e Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSQO)
» Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

» Pipettes and sterile tips

Methodology:

o Equilibrate Reagents: Allow the vial of MEISi-2 powder and the anhydrous DMSO to come to
room temperature before opening to prevent condensation of moisture.[10]

» Weigh MEISI-2: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully
weigh the desired amount of MEISi-2 powder.

o Calculate Required DMSO Volume: Use the following formula to calculate the volume of
DMSO needed to achieve a 100 mM stock solution:

Volume of DMSO (uL) = [Mass of MEISIi-2 (mg) / 306.32 ( g/mol )] * 10,000

For example, to prepare a stock solution from 5 mg of MEISi-2: Volume of DMSO (uL) =[5
mg / 306.32 g/mol ] * 10,000 = 163.2 yL

» Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the MEISi-
2 powder.

e Mixing: Securely cap the vial and vortex thoroughly for 2-3 minutes until the solid is
completely dissolved. A clear, light yellow to yellow solution should be obtained.
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» Aid Dissolution (if necessary): If the compound does not dissolve completely, brief sonication
or gentle warming in a 37-50°C water bath can be applied to aid dissolution.[11][12] Ensure
the solution returns to room temperature before use.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed
tubes to minimize freeze-thaw cycles.[11][12] Store the aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3]

Preparation of Working Solutions

To prepare a working solution, the DMSO stock solution should be diluted in the appropriate
aqueous buffer or cell culture medium.

Important Considerations:

» To avoid precipitation of the compound, it is recommended to first make serial dilutions of the
stock solution in DMSO before the final dilution into the aqueous medium.[10]

e The final concentration of DMSO in cell-based assays should typically be kept below 0.5%,
as higher concentrations can be toxic to cells.[12] Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.

Visualizations
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Caption: Workflow for preparing MEISi-2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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